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Compound of Interest

Compound Name:
Disodium pyridine-2,6-

dicarboxylate

Cat. No.: B103295 Get Quote

The proper disposal of disodium pyridine-2,6-dicarboxylate, and its parent compound

pyridine-2,6-dicarboxylic acid, is crucial for laboratory safety and environmental protection. This

substance is classified as a hazardous material, causing skin, eye, and respiratory irritation.[1]

[2][3] As such, it must be managed as chemical waste in accordance with local, state, and

federal regulations.[1]

Immediate Safety and Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of disodium
pyridine-2,6-dicarboxylate waste. Adherence to these procedures minimizes risks to

personnel and the environment.

Step 1: Personal Protective Equipment (PPE) Before handling the chemical waste, ensure you

are wearing appropriate PPE. This includes:

Safety glasses or goggles[4]

Chemical-resistant gloves[5]

A lab coat or other protective clothing[1]

If dust is generated, respiratory protection is required[5]

Step 2: Waste Collection and Segregation
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Designated Container: Collect waste disodium pyridine-2,6-dicarboxylate in a clearly

labeled, compatible container.[6] The container must be in good condition with a secure,

screw-top cap.[7]

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "Disodium Pyridine-2,6-dicarboxylate".[8]

Segregation: Do not mix this waste with other substances.[6] It is incompatible with strong

acids, bases, and oxidizing agents.[4] Store it separately from these materials.[7]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Location: Store the sealed waste container in a designated SAA, which should be at or near

the point of generation.[8]

Container Management: Keep the waste container closed at all times, except when adding

waste.[6]

Inspection: Weekly inspections of the SAA are necessary to check for any leaks or container

degradation.[7]

Step 4: Arranging for Disposal

Contact EHS: Never dispose of this chemical down the drain or in regular trash.[4][9] Contact

your institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal company to arrange for pickup.[8][10]

Container Limits: Be aware of accumulation limits. Partially filled containers can typically be

stored for up to one year, but once a container is full, it must be removed from the SAA within

three days.[7]

Step 5: Handling Spills and Empty Containers

Minor Spills: For small spills, immediately clean the area. Avoid breathing any dust and

prevent contact with skin and eyes.[1] Sweep the solid material into a suitable container for

disposal.[10]
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Empty Containers: Empty containers may still contain hazardous residue.[1] Do not cut, drill,

or weld them.[1] Handle uncleaned containers as you would the product itself and consult

your EHS for proper disposal procedures, which may include triple rinsing with the rinsate

collected as hazardous waste.[5][6]

Safety and Environmental Data
The following table summarizes key quantitative data for the parent compound, pyridine-2,6-

dicarboxylic acid, which informs the required disposal procedures.
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Property Value Significance Citation

Physical State
White crystalline

powder

Can form dust clouds

that may be

combustible if ignited.

[1]

pH

~2.0 (for a 5 g/L

aqueous solution at

20°C)

The acidic nature

classifies it as a

corrosive solid.

[4][5]

Flash Point 188 °C

The temperature at

which it can vaporize

to form an ignitable

mixture in air.

[4]

Autoignition

Temperature
620 °C

The temperature at

which it will ignite

without an external

spark.

[4]

Aquatic Toxicity

(LC50)

322 mg/L for Fathead

Minnow (Pimephales

promelas) over 96

hours

Indicates potential

harm to aquatic life,

reinforcing that it

should not be

disposed of down the

drain.

[4][5]

Biodegradability
89.2% degradation in

14 days (aerobic)

While it shows

significant

biodegradation, its

initial toxicity warrants

controlled disposal.

[5]

Log P (octanol/water) < 0.3

A low value indicates

high water solubility

and mobility in the

environment.

[5][10]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

disodium pyridine-2,6-dicarboxylate waste in a laboratory setting.

Waste Generated:
Disodium Pyridine-2,6-dicarboxylate

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Place in Labeled,
Compatible Hazardous Waste Container

Is container kept closed
when not in use?

Close Container Immediately

No

Step 3: Store Container in
Designated Satellite Accumulation Area (SAA)

Yes

Is container full?

Step 4: Contact EHS for
Waste Pickup within 3 Days

Yes

Continue to Store Safely in SAA
(Max 1 year)

No

EHS Collects Waste for
Proper Disposal
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of disodium pyridine-2,6-dicarboxylate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bio.vu.nl [bio.vu.nl]

2. fishersci.com [fishersci.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. Pyridine-2,6-Dicarboxylic Acid or Dipicolinic Acid Manufacturers, SDS [mubychem.com]

5. sigmaaldrich.cn [sigmaaldrich.cn]

6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

8. ehrs.upenn.edu [ehrs.upenn.edu]

9. Hazardous Waste and Disposal - American Chemical Society [acs.org]

10. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Proper Disposal of Disodium Pyridine-2,6-dicarboxylate:
A Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103295#disodium-pyridine-2-6-dicarboxylate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b103295?utm_src=pdf-body-img
https://www.benchchem.com/product/b103295?utm_src=pdf-body
https://www.benchchem.com/product/b103295?utm_src=pdf-custom-synthesis
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/pyridinedicarboxylic%20acid%20(2,6-).pdf
https://www.fishersci.com/store/msds?partNumber=AC131885000&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/22490
https://mubychem.com/pyridine2,6dicarboxylicacid-manufacturers-dipicolinicacid.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/p63808
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.fishersci.com/store/msds?partNumber=AAA1226336&productDescription=PYRIDN-26-DICARBXYLIC+AC+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b103295#disodium-pyridine-2-6-dicarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b103295#disodium-pyridine-2-6-dicarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b103295#disodium-pyridine-2-6-dicarboxylate-proper-disposal-procedures
https://www.benchchem.com/product/b103295#disodium-pyridine-2-6-dicarboxylate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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